Cas no 113366-55-5 (5-Oxazolecarboxylic acid, 2-(2-hydroxyoctyl)-4-methyl-)

• Product Name: 5-Oxazolecarboxylic acid, 2-(2-hydroxyoctyl)-4-methyl-
• CAS No: 113366-55-5
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 1201841
• Update Time: 2024-08-05

5-Oxazolecarboxylic acid, 2-(2-hydroxyoctyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 2-(2-hydroxyoctyl)-4-methyl-

• Inchi： 1S/C13H21NO4/c1-3-4-5-6-7-10(15)8-11-14-9(2)12(18-11)13(16)17/h10,15H,3-8H2,1-2H3,(H,16,17)
• InChI Key： JBSJIUZNOUZEJZ-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(C)N=C1CC(O)CCCCCC

Computed Properties

• Exact Mass: 255.14713

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 416.3±35.0 °C(Predicted)
• PSA: 83.56
• pka: 14.70±0.20(Predicted)